Cas no 9001-73-4 (Papain)

Papain, also known as papain, is a proteolytic enzyme. Papain is a low specific proteolytic enzyme contained in carieapapaya. It widely exists in the roots, stems, leaves and fruits of papaya, and is the most abundant in immature milk. The active center of papain contains cysteine, which belongs to sulfhydryl protease. It has the characteristics of high enzyme activity, good thermal stability, natural health and safety, Therefore, it is widely used in food, medicine, feed, daily chemical, leather and textile industries< Br>
Papain structure
Papain structure
Papain
9001-73-4
232-627-2
0
MFCD00131791
48131
9369

Papain Properties

Names and Identifiers

    • Papain
    • arbuz
    • caroid
    • nematolyt
    • summetrin
    • tromasin
    • vegetablepepsin
    • IMMOBILIZED PAPAIN
    • Papain food grade
    • Papain from Carica papaya Latex(Lyophilized)
    • PAPAIN FROM PAPAYA JUICE
    • PAPAIN(RG)
    • ≥3 units
    • Papain, for biochemistry
    • Poly(vinyl alcohol) 1788
    • Velardon
    • Vermizym
    • 2-(3-aminopropanoylamino)-3-(3H-imidazol-4-yl)propanoic acid
    • Ribonuclease A
    • .beta.-Alanyl-L-histidine
    • Ficin, Powder
    • L-Histidine, .beta.-alanyl-
    • Carnosine; Karnozin; Karnozzn
    • BCP13131
    • NSC524045
    • EBD2303224
    • NCI60_004277
    • 2-(3-amino-propanoylamino)-3-(1H-imidazol-4-yl)-propionic acid
    • beta-Alanyl-L-histidine
    • Adolph's Meat Tenderizer
    • Collupulin
    • Collupulin L
    • Collupulin MG
    • Cristalase
    • E.C. 3.4.22.2
    • E.C. 3.4.4.10
    • Fermizyme V 100
    • Liquipanol
    • Liquipanol T-200
    • M 0009
    • MeSH ID: D010206
    • P 3375
    • Panol II
    • Papain 300
    • Papain 6000
    • PAPAIN 6000L
    • Papain DF
    • Papain F
    • Papain FL 3
    • Papain M-40
    • Papain W 40
    • Papainase
    • Papaine
    • Papase
    • Papayaze
    • Papayotin
    • PB 01
    • PH 9028
    • Pro-Fix 500
    • Profix 100
    • Profix 100L
    • Profix 200L
    • Profix 6500
    • Profix Conc
    • Promod 114
    • Promod 144
    • Promod 144MG
    • Protease V 100
    • Sigma P 3375
    • Vinozym P
    • SY040645
    • 9001-73-4
    • DL-(3-aminopropanoyl)histidine
    • DA-57439
    • 108333-82-0
    • CQOVPNPJLQNMDC-UHFFFAOYSA-N
    • 2-(3-aminopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid
    • NS00014799
    • NSC-524045
    • Nuclease, ribo-
    • AKOS015905612
    • CHEMBL18545
    • BRD-A96051074-001-02-2
    • DTXSID50861860
    • AKOS030238597
    • DA-56585
    • beta-Alanylhistidine
    • L-Histidine, N-.beta.-alanyl-
    • 9001-99-4
    • SCHEMBL33768
    • L-HISTIDINE, N-beta-ALANYL-
    • 2-(3-aminopropanamido)-3-(1H-imidazol-5-yl)propanoic acid
    • EN300-717716
    • +Expand
    • MFCD00131791
    • CQOVPNPJLQNMDC-UHFFFAOYSA-N
    • 1S/C9H14N4O3/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16)
    • O([H])C(C([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C(C([H])([H])C([H])([H])N([H])[H])=O)=O

Computed Properties

  • 883.492935
  • 4
  • 5
  • 6
  • 883.492935
  • 16
  • 259
  • 0
  • 16
  • 0
  • 2
  • 0
  • 1
  • -4
  • 121

Experimental Properties

  • 7016
  • Soluble in water, insoluble in most organic solvents.
  • 319.6±11.0 °C at 760 mmHg
  • No data available
  • 29 °C
  • H2O: soluble1.2mg/mL
  • White to light brownish yellow amorphous powder or liquid
  • Soluble in water, glycerol, insoluble in ethanol, chloroform and diethyl ether, almost insoluble in most organic solvents
  • 1.0±0.1 g/cm3

Papain Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0039LG-100mg
Papain
9001-73-4
100mg
$121.00 2024-04-20
A2B Chem LLC
AB51604-100mg
Papain
9001-73-4
100mg
$152.00 2024-05-20
Aaron
AR0039TS-25g
Papain
9001-73-4
25g
$33.00 2024-07-18
abcr
AB352301-25 g
Papain, Carica Papaya Latex; .
9001-73-4
25 g
€101.90 2023-07-19
ChemScence
CS-0067997-100mg
Papain
9001-73-4
100mg
$77.0 2022-04-26
MedChemExpress
HY-P1645-100mg
Papain
9001-73-4
100mg
¥950 2024-04-16
S e l l e c k ZHONG GUO
E0149-100mg
Papain
9001-73-4 98%
100mg
¥713.24 2023-09-15
TRC
P605010-25mg
Papain Enzyme
9001-73-4
25mg
$ 50.00 2022-06-03
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BM0686-100g
Papain
9001-73-4
100g
¥100元 2022-10-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P123425-100mg
Papain
9001-73-4 lyophilized powder, ≥10 units/mg,with BAEE as substrate
100mg
¥329.90 2023-09-01

Papain Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water ;  3 h, 80 °C
1.2 Solvents: Toluene ;  12 h, 110 °C
1.3 Solvents: Ethanol ;  3 h, 65 °C
1.4 Solvents: Water ;  36 h, pH 7, 0 °C
Reference
Covalent immobilization of papain on coconut shell activated carbon
Liu, Hong-mei; Wang, Sha; Xiong, Di; Xiong, Chun-rong, Fudan Xuebao, 2012, 51(5), 553-558

Synthetic Circuit 2

Reaction Conditions
1.1 Solvents: Water ;  24 h, pH 7.5, cooled
Reference
Enantioselective reductive amination of α-keto acids by papain-based semisynthetic enzyme
Chen, Chun-Xiang; Jiang, Bo; Branford-White, C.; Zhu, Li-Min, Biochemistry (Moscow), 2009, 74(1), 36-40

Papain Raw materials

Papain Preparation Products

Papain Suppliers

WuHan Dong Kang Yuan technology co., LTD
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CAI JING LI
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SHANG HAI PU KE Biotechnology Co., Ltd.
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XIAO PENG
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